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Compound of Interest

Compound Name: Boc-N-Me-Ser-OH

Cat. No.: B558133

Essential Safety and Handling Guide for Boc-N-
Me-Ser-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
Boc-N-Me-Ser-OH (CAS 101772-29-6). Given the absence of a comprehensive Safety Data
Sheet (SDS), this document synthesizes available data for the compound and structurally
similar molecules to ensure user safety. A thorough, site-specific risk assessment should be
conducted before commencing any work.

I. Chemical and Physical Properties

Boc-N-Me-Ser-OH is a white to off-white solid commonly used in peptide synthesis.[1] Key
guantitative data is summarized in the table below.
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Property Value Source
Molecular Weight 219.23 g/mol [2][3]
Physical Form Solid [2]
Melting Point 83-87 °C [2][4]
Appearance White to off-white solid [1]
Storage Class 13 - Non-Combustible Solids [2]

Il. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against

potential exposure. The following PPE is recommended when handling Boc-N-Me-Ser-OH.

PPE Category Specification

Rationale

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile rubber)

Prevents skin contact with the

chemical.

) Safety glasses with side-
Eye Protection )
shields or goggles

Protects against splashes and

airborne particles.

) ) Dust mask type N95 (US) or
Respiratory Protection ]
equivalent

Necessary when handling the
powder to prevent inhalation of

dust particles.[2]

, ] Laboratory coat, long-sleeved
Skin and Body Protection )
clothing

Minimizes the risk of skin

exposure.

lll. Operational and Disposal Plans

A. Handling and Storage

Proper handling techniques are crucial to minimize exposure and maintain the quality of the

compound.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/15552
https://www.raybiotech.com/boc-n-me-ser-oh-331-11290
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15552
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15552
https://www.echemi.com/produce/pr25030434009-boc-n-me-ser-oh.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147518.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15552
https://www.benchchem.com/product/b558133?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Engineering Controls: Handle in a well-ventilated area. For procedures that may generate
dust, such as weighing, use a chemical fume hood.

e Handling Practices: Avoid contact with skin and eyes. Avoid the formation of dust and
aerosols. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
B. Disposal Plan

Unused material and its container should be disposed of as hazardous chemical waste. Follow
all local, state, and federal regulations for chemical waste disposal.

IV. Experimental Protocols
A. Weighing and Transferring the Solid

» Preparation: Designate a specific area for handling, preferably within a certified chemical
fume hood. Ensure all necessary equipment (e.g., spatulas, weigh boats, glassware) is clean
and readily accessible.

» Weighing: Perform all weighing and transfer operations of the solid compound within the
chemical fume hood to minimize inhalation risk.

» Transfer: Use appropriate tools to handle the material and avoid creating dust clouds.
» Closure: Tightly close the container after use to prevent contamination and exposure.
B. Dissolving the Solid

o Solvent Addition: Slowly add the solvent to the solid to avoid splashing.

» Mixing: Gently swirl or stir the mixture until the solid is completely dissolved.

V. Logical Workflow for Handling Boc-N-Me-Ser-OH
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Caption: Workflow for handling Boc-N-Me-Ser-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Boc-N-Me-
Ser-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558133#personal-protective-equipment-for-handling-
boc-n-me-ser-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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